2-chlorobenzyl 3-[2-(2-chlorobenzyl)-2H-tetrazol-5-yl]benzoate

• IUPAC Name: (2-chlorophenyl)methyl 3-[2-[(2-chlorophenyl)methyl]tetrazol-5-yl]benzoate
• InChI: InChI=1S/C22H16Cl2N4O2/c23-19-10-3-1-6-17(19)13-28-26-21(25-27-28)15-8-5-9-16(12-15)22(29)30-14-18-7-2-4-11-20(18)24/h1-12H,13-14H2
• InChI Key: CJJGZTHTQLVSGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2N=C(N=N2)C3=CC(=CC=C3)C(=O)OCC4=CC=CC=C4Cl)Cl
• Molecular Formula: C22H16Cl2N4O2
• Molecular Weight: 439.3 g/mol

Description

2-chlorobenzyl 3-[2-(2-chlorobenzyl)-2H-tetrazol-5-yl]benzoate is a chemical compound that has gained significant attention in the field of scientific research. It is a tetrazole-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-chlorobenzyl 3-[2-(2-chlorobenzyl)-2H-tetrazol-5-yl]benzoate is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by interfering with cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 2-chlorobenzyl 3-[2-(2-chlorobenzyl)-2H-tetrazol-5-yl]benzoate can induce apoptosis (programmed cell death) in cancer cells. The compound has also been found to inhibit the growth of various bacteria and fungi. In addition, it has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chlorobenzyl 3-[2-(2-chlorobenzyl)-2H-tetrazol-5-yl]benzoate in lab experiments is its potential as a diagnostic tool for cancer and other diseases. The compound has also been found to exhibit various biological activities, making it a useful tool for studying cellular signaling pathways and enzyme activity. However, one of the limitations of using the compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-chlorobenzyl 3-[2-(2-chlorobenzyl)-2H-tetrazol-5-yl]benzoate. One area of research is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of research is the exploration of the compound's potential as a therapeutic agent for cancer and other diseases. Additionally, further studies are needed to understand the compound's mechanism of action and to identify potential targets for drug development.

Scientific Research Applications

2-chlorobenzyl 3-[2-(2-chlorobenzyl)-2H-tetrazol-5-yl]benzoate has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antitumor activities. The compound has also been studied for its potential use as a diagnostic tool for cancer and other diseases.